Cas no 1286784-09-5 ([5-(Methylcarbamoyl)pyridin-3-yl]boronic acid)

• Product name: [5-(Methylcarbamoyl)pyridin-3-yl]boronic acid
• CAS No: 1286784-09-5
• MF: C₇H₉BN₂O₃
• MW: 179.96896147728
• CID: 2136290

[5-(Methylcarbamoyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[5-[(methylamino)carbonyl]-3-pyridinyl]Boronic acid
• Boronic acid, B-[5-[(methylamino)carbonyl]-3-pyridinyl]-
• [5-(methylcarbamoyl)pyridin-3-yl]boronic acid
• [5-(Methylcarbamoyl)pyridin-3-yl]boronic acid

• Inchi： 1S/C7H9BN2O3/c1-9-7(11)5-2-6(8(12)13)4-10-3-5/h2-4,12-13H,1H3,(H,9,11)
• InChI Key： RCPVUDMPXOZRCM-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=C(B(O)O)C=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 82.4